(2S)-2,4-dihydroxy-3,3-dimethylbutanoic acid

Description

(2S)-2,4-dihydroxy-3,3-dimethylbutanoic acid, also known as L-Pantoic acid, is a chemical compound with the molecular formula C6H12O4 and a molecular weight of 148.16 g/mol . It is also known by several synonyms, including (S)-pantoic acid and Butanoic acid, 2,4-dihydroxy-3,3-dimethyl-, (2S)- . The compound has a role in various research and industrial applications .

This butanoic acid derivative is a white to off-white solid and is slightly soluble in both methanol and water . While its melting point is recorded at 124 °C, its boiling point is predicted to be around 368.7 °C . The predicted density is approximately 1.259 g/cm3 .

A similar compound, 2,4-dihydroxy-3,3-dimethyl-butanoic acid (CAS 6332-70-3), also exists, but it is associated with D-(-)-sodium pantoate . The predicted density is approximately 1.259 g/cm3 and boiling point is 368.7ºC .

• CAS No.: 1112-32-9
• Product Name: (2S)-2,4-dihydroxy-3,3-dimethylbutanoic acid
• Molecular Formula: C6H12O4
• Molecular Weight: 148.16 g/mol
• IUPAC Name: (2S)-2,4-dihydroxy-3,3-dimethylbutanoic acid
• Standard InChI: InChI=1S/C6H12O4/c1-6(2,3-7)4(8)5(9)10/h4,7-8H,3H2,1-2H3,(H,9,10)/t4-/m1/s1
• Standard InChIKey: OTOIIPJYVQJATP-SCSAIBSYSA-N
• SMILES: CC(C)(CO)C(C(=O)O)O
• Canonical SMILES: CC(C)(CO)C(C(=O)O)O
• Purity: > 95%
• PubChem Compound: 6323462
• Last Modified: Apr 15 2024